Cas no 945397-02-4 (3-methyl-1H-Indazol-4-amine)

3-methyl-1H-Indazol-4-amine structure
3-methyl-1H-Indazol-4-amine structure
Product name:3-methyl-1H-Indazol-4-amine
CAS No:945397-02-4
MF:C8H9N3
MW:147.17716
CID:1005651
PubChem ID:66931221

3-methyl-1H-Indazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1H-Indazol-4-amine
    • 3-methyl-2H-indazol-4-amine
    • MB14893
    • SCHEMBL1172460
    • 945397-02-4
    • 1H-Indazol-4-amine, 3-methyl-
    • DB-304704
    • Inchi: InChI=1S/C8H9N3/c1-5-8-6(9)3-2-4-7(8)11-10-5/h2-4H,9H2,1H3,(H,10,11)
    • InChI Key: QSZANYSGILRCLD-UHFFFAOYSA-N
    • SMILES: CC1=NNC2=CC=CC(=C12)N

Computed Properties

  • Exact Mass: 147.079647300g/mol
  • Monoisotopic Mass: 147.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7Ų
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.295±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),

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